Nicotinamides, also known as niacinamide or vitamin B3, are a vital component in numerous skin care products due to their multiple benefits. They are derivatives of nicotinic acid and function as potent antioxidants, helping to protect the skin from environmental stressors such as UV radiation. Nicotinamides can enhance collagen production, improve skin elasticity and firmness, thus reducing the appearance of wrinkles and fine lines. Additionally, they have anti-inflammatory properties that soothe irritated or inflamed skin conditions. They are also effective in treating hyperpigmentation by promoting a more even skin tone and texture. Incorporating nicotinamides into your skincare routine can lead to healthier, brighter, and younger-looking skin.